Cas no 2138079-72-6 (5-Fluoropyrazine-2-sulfonamide)

• Product Name: 5-Fluoropyrazine-2-sulfonamide
• CAS No: 2138079-72-6
• MF: C₄H₄FN₃O₂S
• MW: 177.156862258911
• CID: 6240171
• PubChem ID: 165492005
• Update Time: 2025-09-25

5-Fluoropyrazine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1154411
• 5-fluoropyrazine-2-sulfonamide
• 2138079-72-6
• 5-Fluoropyrazine-2-sulfonamide

• Inchi： 1S/C4H4FN3O2S/c5-3-1-8-4(2-7-3)11(6,9)10/h1-2H,(H2,6,9,10)
• InChI Key： TWIVTEQFASICEH-UHFFFAOYSA-N
• SMILES： S(C1C=NC(=CN=1)F)(N)(=O)=O

Computed Properties

• Exact Mass: 177.00082571g/mol
• Monoisotopic Mass: 177.00082571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 94.3Ų